Cas no 2171639-65-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid
- EN300-1519196
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid
- 2171639-65-7
-
- Inchi: 1S/C25H28N2O6/c1-25(32-2)14-27(15-25)23(30)21(11-12-22(28)29)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,28,29)
- InChI Key: QZLKAWBDRNALNJ-UHFFFAOYSA-N
- SMILES: O(C)C1(C)CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519196-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519196-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519196-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid |
2171639-65-7 | 100mg |
$2963.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid: A Comprehensive Overview
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid, identified by the CAS number 2171639-65-7, is a complex organic compound with significant potential in various fields of chemical research and pharmaceutical development. This compound has garnered attention due to its unique structural features and promising applications in drug design and synthesis. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.
The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling reactivity during complex molecule construction. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in modern organic synthesis.
One of the key areas of research involving this compound is its application in drug delivery systems. The presence of the Fmoc group and the azetidine ring introduces unique physicochemical properties, such as enhanced solubility and stability. These attributes make it an ideal candidate for developing targeted drug delivery systems, where controlled release and bioavailability are critical factors. Emerging research has demonstrated that such compounds can be engineered to deliver therapeutic agents with improved efficacy and reduced side effects.
In addition to its role in drug delivery, this compound has shown promise in enzyme inhibition studies. The pentanoic acid moiety and the azetidine ring contribute to its ability to interact with specific enzyme active sites, potentially serving as a lead compound for developing novel enzyme inhibitors. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures, further enhancing its potential in therapeutic applications.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid involves a multi-step process that combines peptide coupling techniques with ring-forming reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological studies. Innovations in catalytic processes and green chemistry practices have also been applied to minimize environmental impact during synthesis.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its conformational dynamics and stability under various conditions. Such information is invaluable for understanding its behavior in physiological environments and optimizing its performance in practical applications.
In conclusion, 4-{(9H-fluoren-9-yllmethoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-l-yll) -5 -oxopentanoic acid (CAS No. 2171639 -65 -7) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a valuable asset in drug development and chemical innovation. As ongoing studies continue to uncover new potentials, this compound is poised to make substantial contributions to the field of medicinal chemistry.
2171639-65-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(3-methoxy-3-methylazetidin-1-yl)-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)